Cas no 2172262-06-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• CAS No: 2172262-06-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6240447
• PubChem ID: 165574447
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• EN300-1542322
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpentanoic acid
• 2172262-06-3

• Inchi： 1S/C27H34N2O5/c1-4-16-27(3,25(31)32)29-24(30)15-14-18(5-2)28-26(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,4-5,14-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BWRBIMCOJICSEL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid

Professional Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic Acid (CAS No. 2172262-06-3)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid, identified by its CAS number 2172262-06-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluorenyl group in this compound suggests potential applications in drug design due to its ability to enhance binding affinity and stability in protein interactions. This makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid a valuable candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The methoxycarbonyl group provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets. This flexibility is crucial in drug development, where precise molecular modifications can significantly impact efficacy and safety profiles.

The amino group in the structure also plays a critical role in determining the compound's reactivity and solubility characteristics. These properties are essential for formulating effective drug candidates that can be delivered orally or through other routes of administration. Current research is focused on optimizing these properties to enhance bioavailability and therapeutic outcomes.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique metabolic stability and improved pharmacokinetic profiles. The fluorenyl moiety in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid aligns with this trend, suggesting that it may offer advantages over traditional non-fluorinated analogs. This has prompted researchers to investigate its potential use in developing next-generation therapeutics.

In addition to its structural attributes, the compound's biological activity has been the focus of several preclinical studies. Initial findings indicate that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including solid-phase peptide synthesis and transition-metal-catalyzed reactions, have been employed to achieve optimal results. These methods are critical for producing compounds with complex structures that meet pharmaceutical standards.

The pharmacological evaluation of this compound is ongoing, with researchers examining its interactions with various biological targets. The goal is to identify specific mechanisms through which it can exert its effects and develop safe and effective therapeutic strategies. This includes assessing its potential side effects and determining the appropriate dosage regimen for different applications.

The development of novel pharmaceutical agents often involves collaboration between academic institutions, biotechnology companies, and regulatory agencies. The study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid exemplifies this collaborative approach, as it combines expertise from multiple disciplines to advance drug discovery efforts. Such partnerships are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid (CAS No. 2172262-06-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further studies are needed to fully elucidate its therapeutic potential and optimize its properties for clinical use. However, the initial findings suggest that this compound holds great promise as a lead molecule for developing innovative treatments for various diseases.